Cas no 72918-17-3 (2-Propenoic acid, 3-(3,5-dinitrophenyl)-)

• Product Name: 2-Propenoic acid, 3-(3,5-dinitrophenyl)-
• CAS No: 72918-17-3
• MF: C₉H₆N₂O₆
• MW: 238.153742313385
• CID: 1761847
• Update Time: 2024-11-26

2-Propenoic acid, 3-(3,5-dinitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(3,5-dinitrophenyl)-

• Inchi： 1S/C9H6N2O6/c12-9(13)2-1-6-3-7(10(14)15)5-8(4-6)11(16)17/h1-5H,(H,12,13)
• InChI Key： RTQOYSSNAMTQMS-UHFFFAOYSA-N
• SMILES： C(O)(=O)C=CC1=CC([N+]([O-])=O)=CC([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 238.02258

Experimental Properties

• Density: 1.601±0.06 g/cm3(Predicted)
• Boiling Point: 430.2±40.0 °C(Predicted)
• PSA: 123.58
• pka: 3.83±0.10(Predicted)